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Introduction
PF-07321332, also known as Nirmatrelvir, is a potent, orally bioavailable inhibitor of the SARS-

CoV-2 main protease (Mpro), also known as 3C-like protease (3CLpro).[1] This enzyme is

critical for viral replication, making PF-07321332 a key compound in COVID-19 research and

the active component of the antiviral drug Paxlovid.[1][2] Accurate and consistent preparation

of stock solutions is fundamental for obtaining reliable and reproducible results in in vitro and in

vivo studies. This document provides a detailed protocol for the preparation, storage, and

handling of PF-07321332 stock solutions.

Physicochemical Properties and Solubility
PF-07321332 is a solid powder.[1] Understanding its solubility is crucial for preparing

appropriate stock solutions for various experimental needs.

Table 1: Solubility of PF-07321332 in Common Solvents
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Solvent Solubility
Concentration
(mM)

Notes

DMSO ≥23 mg/mL[3] ~46.04 mM

Use fresh, moisture-

free DMSO as

absorbed moisture

can reduce solubility.

[4]

100-140 mg/mL[2] 200.18-280.26 mM[2]

100 mg/mL[4] 200.18 mM[4]

Ethanol ≥9.8 mg/mL[3] ~19.62 mM

Water Insoluble[3] -

For in vivo studies, specific formulations are required to ensure bioavailability.

Table 2: Example Formulations for In Vivo Administration

Formulation Components Final Concentration of PF-07321332

10% DMSO + 40% PEG300 + 5% Tween80 +

45% Saline
≥ 2.08 mg/mL (4.16 mM)[2]

10% DMSO + 90% (20% SBE-β-CD in Saline) ≥ 2.08 mg/mL (4.16 mM)[2]

10% DMSO + 90% Corn Oil ≥ 2.08 mg/mL (4.16 mM)[2]

Storage and Stability
Proper storage is critical to maintain the integrity and activity of PF-07321332.

Table 3: Storage Conditions for PF-07321332
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Form
Storage
Temperature

Duration Notes

Solid Powder 0 - 4 °C
Short term (days to

weeks)[1]

Store in a dry, dark

place.[1]

-20 °C
Long term (months to

years)[1]

>2 years if stored

properly[1]

Stock Solution in

Solvent
-20 °C 1 month[2][4]

-80 °C
6 months[2] or 1

year[4]

Aliquot to avoid

repeated freeze-thaw

cycles.[4]

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of PF-07321332 in DMSO, a

common starting point for most in vitro experiments.

Materials:

PF-07321332 (solid powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

Pre-weighing Preparation: Before opening, allow the vial of PF-07321332 powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

moisture onto the compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of PF-07321332 powder. For example, to prepare 1 mL of a 10

mM solution, weigh out 4.995 mg (Molecular Weight = 499.54 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the weighed PF-07321332. To continue the example, add 1 mL of DMSO.

Dissolution: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming to 37°C can aid dissolution if necessary.[5] Visually inspect the solution to

ensure there are no undissolved particulates.

Sterilization (Optional): For cell-based assays requiring sterile conditions, the stock solution

can be filter-sterilized using a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can

degrade the compound.[4] Store the aliquots at -20°C for short-term storage or -80°C for

long-term storage.[2][4]

Diagrams
Workflow for Preparing PF-07321332 Stock Solution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://bca-protein.com/index.php?g=Wap&m=Article&a=detail&id=10802
https://www.selleckchem.com/products/pf-07321332.html
https://www.invivochem.com/pf07321332.html
https://www.selleckchem.com/products/pf-07321332.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Quality Control & Storage

Start: PF-07321332 Powder

Equilibrate to Room Temperature

Weigh Compound

Add Anhydrous DMSO

Vortex to Dissolve

Visual Inspection for Clarity

Filter Sterilize (Optional)

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Ready for Experimental Use

Click to download full resolution via product page

Caption: Workflow for preparing a PF-07321332 stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12411254?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway Inhibition by PF-07321332

SARS-CoV-2 Replication Cycle

Viral Polyproteins (pp1a, pp1ab)

Main Protease (Mpro / 3CLpro)

Cleavage by

Functional Non-structural Proteins

Produces

Viral Replication

PF-07321332
(Nirmatrelvir)

Inhibits

Click to download full resolution via product page

Caption: Inhibition of SARS-CoV-2 replication by PF-07321332.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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